N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine
Overview
Description
“N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine” is a chemical compound with the molecular formula C12H19N3 . It has a molecular weight of 205.30 g/mol . The IUPAC name for this compound is 4-N-(1-methylpiperidin-4-yl)benzene-1,4-diamine .
Molecular Structure Analysis
The InChI code for “N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine” is 1S/C12H19N3/c1-15-8-6-12(7-9-15)14-11-4-2-10(13)3-5-11/h2-5,12,14H,6-9,13H2,1H3 . The Canonical SMILES structure is CN1CCC(CC1)NC2=CC=C(C=C2)N .Physical And Chemical Properties Analysis
“N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine” has a XLogP3-AA value of 1.8, indicating its lipophilicity . It has 2 hydrogen bond donors and 3 hydrogen bond acceptors . The compound has a rotatable bond count of 2 . The exact mass and the monoisotopic mass of the compound are 205.157897619 g/mol . The topological polar surface area is 41.3 Ų . The compound has a heavy atom count of 15 .Scientific Research Applications
Crystal Structure and Spectroscopic Properties
N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine and related compounds have been studied for their crystal structure and spectroscopic properties. For instance, Kolev et al. (2009) investigated the crystal structure and spectroscopic properties of N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine derivatives, highlighting their potential in material sciences (Kolev et al., 2009).
Synthesis and Characterization
These compounds have been synthesized and characterized for various applications. El-Gokha et al. (2019) described the synthesis of a related compound, demonstrating its affinity towards certain protein kinases, which could have implications in medical research (El-Gokha et al., 2019).
Application in Organic Light-Emitting Diodes
The application in organic light-emitting diodes (OLEDs) is another significant area. Kim et al. (2012) synthesized novel amorphous materials related to N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine and applied them as hole injection layers in OLEDs, demonstrating a significant reduction in the required driving voltage (Kim et al., 2012).
Ethylene Oligomerization Studies
In the field of chemistry, these compounds have been used in ethylene oligomerization studies. Chen et al. (2019) utilized nickel complexes bearing pyridine-imine ligands derived from similar compounds for ethylene oligomerization, revealing the influence of catalyst structure on performance (Chen et al., 2019).
Antibacterial and Anticancer Activities
Compounds structurally similar to N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine have also been evaluated for their antibacterial and anticancer activities. For example, A. P. (2019) conducted DFT calculations and in silico studies on Schiff base derivatives, finding significant antibacterial activity against common pathogens (A. P., 2019).
properties
IUPAC Name |
4-N-(1-methylpiperidin-4-yl)benzene-1,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3/c1-15-8-6-12(7-9-15)14-11-4-2-10(13)3-5-11/h2-5,12,14H,6-9,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOPVGZXLNXEQPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NC2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60655939 | |
Record name | N~1~-(1-Methylpiperidin-4-yl)benzene-1,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60655939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(1-Methylpiperidin-4-yl)benzene-1,4-diamine | |
CAS RN |
1086392-72-4 | |
Record name | N~1~-(1-Methylpiperidin-4-yl)benzene-1,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60655939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.